Cas no 2680673-59-8 (tert-butyl N-(6-chloro-5-iodopyridazin-4-yl)carbamate)

• Product Name: tert-butyl N-(6-chloro-5-iodopyridazin-4-yl)carbamate
• CAS No: 2680673-59-8
• MF: C₉H₁₁ClIN₃O₂
• MW: 355.560013055801
• CID: 5620626
• PubChem ID: 165934185
• Update Time: 2025-10-31

tert-butyl N-(6-chloro-5-iodopyridazin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6-chloro-5-iodopyridazin-4-yl)carbamate
• 2680673-59-8
• EN300-28299192

• Inchi： 1S/C9H11ClIN3O2/c1-9(2,3)16-8(15)13-5-4-12-14-7(10)6(5)11/h4H,1-3H3,(H,13,14,15)
• InChI Key： GULBLHKVRHGAQC-UHFFFAOYSA-N
• SMILES： IC1=C(N=NC=C1NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 354.95845g/mol
• Monoisotopic Mass: 354.95845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-(6-chloro-5-iodopyridazin-4-yl)carbamate

Comprehensive Overview of tert-butyl N-(6-chloro-5-iodopyridazin-4-yl)carbamate (CAS No. 2680673-59-8)

The compound tert-butyl N-(6-chloro-5-iodopyridazin-4-yl)carbamate (CAS No. 2680673-59-8) is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and agrochemical research. This pyridazine-derived molecule is characterized by its unique structural features, including a chloro and iodo substitution pattern, which makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in tert-butyl N-(6-chloro-5-iodopyridazin-4-yl)carbamate is its role as a building block in the synthesis of more complex molecules. The presence of both halogen atoms (chlorine and iodine) and a carbamate group provides multiple sites for further functionalization, enabling the creation of diverse derivatives. This versatility aligns with current trends in green chemistry and sustainable synthesis, where efficient and atom-economical methods are highly sought after.

In recent years, the demand for heterocyclic compounds like tert-butyl N-(6-chloro-5-iodopyridazin-4-yl)carbamate has surged, driven by their applications in developing bioactive molecules. The pyridazine core, in particular, is a common motif in many pharmaceuticals, agrochemicals, and functional materials. This compound's halogenated structure also makes it a candidate for cross-coupling reactions, which are pivotal in modern organic synthesis. Such reactions are frequently discussed in academic forums and industry publications, reflecting their importance in advancing medicinal chemistry.

Another aspect that makes tert-butyl N-(6-chloro-5-iodopyridazin-4-yl)carbamate noteworthy is its potential role in addressing challenges related to drug resistance and targeted therapy. As the scientific community explores new ways to combat evolving pathogens and diseases, compounds with modifiable frameworks are essential for designing next-generation therapeutics. The carbamate group in this molecule, for instance, can be leveraged to enhance bioavailability or improve binding affinity to biological targets.

From a technical standpoint, the synthesis and handling of tert-butyl N-(6-chloro-5-iodopyridazin-4-yl)carbamate require expertise in organic synthesis and reaction optimization. Researchers often seek information on the best practices for its purification, storage, and stability, as these factors can significantly impact its utility in downstream applications. Discussions around scalability and process chemistry are also relevant, especially for industrial-scale production.

In conclusion, tert-butyl N-(6-chloro-5-iodopyridazin-4-yl)carbamate (CAS No. 2680673-59-8) represents a promising compound with broad applicability in scientific research and industrial development. Its structural features and reactivity profile make it a valuable asset for chemists and researchers aiming to innovate in fields such as pharmaceuticals, agrochemicals, and material science. As the demand for tailored chemical solutions grows, this compound is poised to play a pivotal role in shaping future advancements.